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Compound of Interest

Compound Name: 2-Chloro-4-formylbenzoic acid

CAS No.: 1289063-25-7

Cat. No.: B2942998

Get Quote

An In-depth Technical Guide to 2-Chloro-4-formylbenzoic Acid: A Versatile Bifunctional

Building Block in Modern Synthesis

Executive Summary: 2-Chloro-4-formylbenzoic acid is a strategically important synthetic

intermediate characterized by the presence of three distinct, orthogonally reactive functional

groups on a benzene scaffold: a carboxylic acid, an aldehyde (formyl group), and a chlorine

atom. This unique arrangement allows for selective, stepwise chemical modifications, making it

a highly valuable building block in the fields of medicinal chemistry, materials science, and fine

chemical synthesis. This guide provides a comprehensive overview of its chemical identity,

properties, synthetic utility, and safety considerations, tailored for researchers and

professionals in drug development and chemical research.

Core Molecular Profile
The foundational step in utilizing any chemical reagent is a thorough understanding of its

fundamental identity and properties. 2-Chloro-4-formylbenzoic acid is identified by a unique

set of chemical descriptors that ensure its unambiguous classification and retrieval in chemical

databases.

Nomenclature and Chemical Identifiers
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The compound is systematically named according to IUPAC conventions, which provide a

standardized global identifier. Additional identifiers are crucial for database searches,

procurement, and regulatory compliance.

Identifier Value Source

IUPAC Name 2-chloro-4-formylbenzoic acid

CAS Number 1289063-25-7 [1][2]

Molecular Formula C₈H₅ClO₃ [1][3]

InChI

1S/C8H5ClO3/c9-7-3-5(4-

10)1-2-6(7)8(11)12/h1-4H,

(H,11,12)

[3]

InChIKey
SDXPWBZAOHPYIS-

UHFFFAOYSA-N
[3]

Canonical SMILES
C1=CC(=C(C=C1C=O)Cl)C(=

O)O
[2][3]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, reaction conditions,

and potential applications.

Property Value Source

Molecular Weight 184.58 g/mol [1][2]

Physical Form Solid

Purity Typically ≥97%

Storage Temperature 2-8°C, under inert atmosphere [2]

Synthesis and Purification
While specific, peer-reviewed synthetic procedures for 2-chloro-4-formylbenzoic acid are not

extensively published, its structure lends itself to established, high-yielding organic
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transformations. A logical and field-proven approach involves the selective oxidation of the

corresponding methyl group of a precursor molecule.

Proposed Synthetic Protocol: Oxidation of 2-Chloro-4-
methylbenzoic acid
This protocol is based on standard oxidation methodologies common in organic synthesis. The

choice of a mild oxidizing agent is critical to prevent over-oxidation of the aldehyde to a second

carboxylic acid group.

Reaction Scheme: 2-Chloro-4-methylbenzoic acid → 2-Chloro-4-formylbenzoic acid

Step-by-Step Methodology:

Dissolution: Dissolve 1 equivalent of 2-chloro-4-methylbenzoic acid in a suitable solvent such

as acetic acid or a mixture of acetic anhydride and sulfuric acid.

Oxidant Preparation: In a separate vessel, prepare a solution of a chromium-based oxidant

(e.g., CrO₃) or utilize a milder, more selective reagent like manganese dioxide (MnO₂) if the

starting material is an alcohol, which could be formed in situ. The choice of oxidant is

paramount for yield and selectivity.

Reaction Execution: Slowly add the oxidizing agent to the solution of the starting material at

a controlled temperature, typically between 0-25°C, to manage the exothermic reaction.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC) until the starting material is consumed.

Quenching: Once the reaction is complete, quench the excess oxidant carefully, for example,

by adding isopropanol.

Extraction & Purification: Perform an aqueous workup, extracting the product into an organic

solvent like ethyl acetate. The organic layers are then combined, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then

purified, typically via column chromatography or recrystallization, to yield the final product.

General Workflow: Synthesis to Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b2942998/docs?utm_src=pdf-body#2-chloro-4-formylbenzoic-acid-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2942998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The logical flow from synthesis to a fully characterized, high-purity compound is a self-

validating system. Each step confirms the success of the previous one, ensuring the final

material meets the stringent requirements for drug discovery and development.
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Caption: Workflow from synthesis to quality control.
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Chemical Reactivity and Applications in Drug
Discovery
The true value of 2-chloro-4-formylbenzoic acid lies in the differential reactivity of its three

functional groups. This allows for a programmed, multi-step synthesis where each site can be

addressed without affecting the others, a cornerstone of modern synthetic strategy in drug

discovery.[4]

Carboxylic Acid (-COOH): This group is a classic handle for forming amides, esters, and acid

halides. In drug development, amide bond formation with primary or secondary amines is

one of the most common and reliable reactions for building molecular complexity.

Aldehyde (-CHO): The formyl group is a versatile electrophile. It readily undergoes reactions

such as reductive amination to form secondary amines, Wittig reactions to generate alkenes,

and aldol condensations.

Aryl Chloride (-Cl): The chlorine atom, activated by its position on the aromatic ring, is an

ideal site for transition-metal-catalyzed cross-coupling reactions. Suzuki, Buchwald-Hartwig,

and Sonogashira couplings, among others, can be used to form new carbon-carbon and

carbon-heteroatom bonds.

The related compound, 2-chloro-4-nitrobenzoic acid, has been investigated as a potential

therapy for immunodeficiency diseases and as an anti-viral and anti-cancer agent.[5][6] This

highlights the pharmaceutical relevance of the 2-chloro-4-substituted benzoic acid scaffold,

suggesting that derivatives of 2-chloro-4-formylbenzoic acid could serve as key

intermediates for novel therapeutic agents.
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Caption: Orthogonal reactivity of the functional groups.

Spectroscopic and Analytical Profile
Unambiguous characterization of the molecule is essential. While specific spectra for this exact

compound are proprietary, its structure allows for a confident prediction of its spectroscopic

signatures based on well-established principles.[7][8]
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Technique Expected Signature

¹H NMR

-COOH Proton: A broad singlet, typically

chemical shift > 10 ppm.-CHO Proton: A sharp

singlet, chemical shift around 9.5-10.5

ppm.Aromatic Protons: Three protons in the

aromatic region (approx. 7.5-8.5 ppm),

exhibiting complex splitting patterns (doublets

and doublet of doublets) due to their coupling.

¹³C NMR

Carboxylic Carbon: Signal around 165-175

ppm.Aldehyde Carbon: Signal around 190-200

ppm.Aromatic Carbons: Six distinct signals in

the 120-145 ppm range, including the carbon

bearing the chlorine atom (C-Cl).

IR Spectroscopy

O-H Stretch (acid): A very broad band from

2500-3300 cm⁻¹.C=O Stretch (acid): A strong,

sharp band around 1700-1725 cm⁻¹.C=O

Stretch (aldehyde): A strong, sharp band around

1680-1700 cm⁻¹.C-Cl Stretch: A band in the

fingerprint region, typically 1000-1100 cm⁻¹.

Mass Spectrometry

Molecular Ion (M⁺): A peak at m/z 184, with a

characteristic M+2 isotope peak at m/z 186

(approx. 1/3 the intensity) due to the presence

of ³⁷Cl.

Safety, Handling, and Storage
Proper handling of any chemical reagent is critical to ensure laboratory safety. 2-Chloro-4-
formylbenzoic acid is classified as hazardous and requires specific precautions.

GHS Classification: The compound is labeled with the GHS07 pictogram.

Signal Word: Warning

Hazard Statements: H302: Harmful if swallowed. Related compounds may also cause skin

and eye irritation.[9][10]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

P264: Wash skin thoroughly after handling.[10]

P270: Do not eat, drink or smoke when using this product.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures:

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.

Rinse mouth.[9]

Skin Contact: Wash off immediately with soap and plenty of water.[9]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[9][11]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[9]

Storage: Store in a tightly closed container in a dry, well-ventilated place. Recommended

storage is at 2-8°C under an inert atmosphere to maintain stability and prevent degradation.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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